Cas no 1509-34-8 (L-Allo-isoleucine)
L-Allo-isoleucine structure
L-Allo-isoleucine Properties
Names and Identifiers
-
- (2S,3R)-2-Amino-3-methylpentanoic acid
- L-allo-Isoleucine
- L-Alloisoleucine
- H-allo-Ile-OH
- H-allo-lle-OH
- H-L-allo-Ile-OH
- L-ALLO-2-AMINO-3-METHYLPENTANOIC ACID
- (2S,3R)-2-Amino-3-methylpentanoic acid,L-Alloisoleucine
- NSC 206282
- Brn 1721791
- L-allo-Ile-OH
- ALLO-ISOLEUCINE
- l-alloisoleucin
- Einecs 216-142-3
- Alloisoleucine
- allo-L-Isoleucine
- (3R)-LS-isoleucine
- Isoleucine, allo-
- Isoleucine, threo-
- L-Isoleucine, allo-
- L-Isoleucine, threo-
- threo-L-Isoleucine
- Norvaline, 3-methyl-, threo-
- L(+)-Alloisoleucine
- L-Norvaline, 3-methyl-, threo-
- L-Isoleucine, 3-methyl-, threo-
- Alloisoleucine, L-
- threo-3-methyl-L-Norvaline
- 6RNR8XN7S2
- H-ALLO-ILE-OH
- NCGC00166071-01
- Alloisoleucine, DL-
- [S-(R*,S*)]-2-Amino-3-methylpentanoic acid
- MFCD00066446
- EN300-99057
- Q27092902
- FD21837
- EINECS 221-464-2
- CAS-1509-34-8
- (+)-L-allo isoleucine
- ISOLEUCINE L-ALLO-FORM [MI]
- [S-(R*,S*)]-2-Amino-3-methylpentanoate
- NSC-206282
- AS-49218
- AM81861
- FD21836
- CS-0011133
- DB01739
- L-allo-Isoleucine (H-L-allo-Ile-OH)
- 4-04-00-02777 (Beilstein Handbook Reference)
- 1509-34-8
- Pentanoic acid, 2-amino-3-methyl-, (S-(R*,S*))-
- (+/-)-ALLO-ISOLEUCINE
- AKOS016842770
- AGPKZVBTJJNPAG-UHNVWZDZSA-N
- 2-amino-3-methyl-[S-(R*,S*)]-Pentanoate
- CHEBI:43433
- DTXSID501019679
- (2S,3R)-2-amino-3-methylpentanoate
- DL-Alloisoleucine
- UNII-6RNR8XN7S2
- (S-(R*,S*))-2-AMINO-3-METHYLPENTANOIC ACID
- DTXCID1026530
- HY-I1060
- C21096
- (2S,3R)-rel-2-Amino-3-methylpentanoicacid
- 05T3WT3PJ1
- (2S,3R)-rel-2-Amino-3-methylpentanoic acid
- Allo-DL-isoleucine
- Tox21_112304
- CHEMBL56053
- (2S,3R)-2-amino-3-methyl-pentanoic acid
- NS00068268
- 2-amino-3-methyl-[S-(R*,S*)]-Pentanoic acid
- alle
- SCHEMBL42328
- DTXSID3046530
- UNII-05T3WT3PJ1
- A809090
- 3107-04-8
- ISO-ISOLEUCINE
- DL-Allo-isoleucine
- Allo-Isoleucine
- BRN 1721791
- (2S,3R)-2-amino-3-methylpentanoic acid
- EINECS 216-142-3
- H-Allo-Ile-OH
- H-L-ALLO-ILE-OH
- L-ALLO-ISOLEUCINE
- +Expand
-
- MFCD00066446
- AGPKZVBTJJNPAG-UHNVWZDZSA-N
- 1S/C6H13NO2/c1-3-4(2)5(7)6(8)9/h4-5H,3,7H2,1-2H3,(H,8,9)/t4-,5+/m1/s1
- O([H])C([C@]([H])([C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])[H])N([H])[H])=O
- 1721791
Computed Properties
- 131.09500
- 2
- 3
- 3
- 131.094629
- 9
- 103
- 0
- 2
- 0
- 0
- 0
- 1
- -1.7
- nothing
- 0
- 63.3
Experimental Properties
- 1.14470
- 63.32000
- 1.4630 (estimate)
- 225.8°Cat760mmHg
- ~285 °C
- 90.3°C
- White crystals.
- Soluble in water, slightly soluble in ethanol, insoluble in ether.
- 1.2930 (estimate)
L-Allo-isoleucine Price
L-Allo-isoleucine Suppliers
Hubei Xinkang Pharmaceutical Chemcal Co.,Ltd.
Audited Supplier
(CAS:1509-34-8)
ZHANG HUAN
18827031272
1438980011@qq.com
HU BEI YUN MEI Technology Co., Ltd.
Audited Supplier
(CAS:1509-34-8)
FANG JING LI
18327059871
service@yunmeichem.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:1509-34-8)
A LA DING
anhua.mao@aladdin-e.com
Shanghai Acmec Biochemical Co.,Ltd
Audited Supplier
(CAS:1509-34-8)
JI ZHI SHI JI
18117592386
3007522982@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:1509-34-8)
TANG SI LEI
15026964105
2881489226@qq.com
L-Allo-isoleucine Related Literature
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1. Selective detection of inorganic phosphates in live cells based on a responsive fluorescence probe†Huan Feng,Yue Wang,Hongmin Jia,Qian Han,Qingtao Meng,Zhiqiang Zhang New J. Chem., 2017,41, 9623-9630
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Patrick J. Hrdlicka,Saswata Karmakar Org. Biomol. Chem., 2017,15, 9760-9774
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Masatoshi Iwata,Masaaki Okazaki,Hiromi Tobita Chem. Commun., 2003, 2744-2745
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Daniel D'Alessio,Daniel M. Lombardo,Jamila G. Vaughan,Brian W. Skelton,Keith R. Barnard,Mark. I. Ogden Dalton Trans., 2015,44, 7163-7168
-
Pramodkumar D. Jadhav RSC Adv., 2020,10, 14803-14803
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Alejandro Moncayo-Lasso,Luis Enrique Mora-Arismendi,Julián Andrés Rengifo-Herrera,Janeth Sanabria,Norberto Benítez,César Pulgarin Photochem. Photobiol. Sci., 2012,11, 821-827
-
Izhal Abdul Halin RSC Adv., 2021,11, 39311-39318
-
Takao Gunji,Toyokazu Tanabe,Takashi Tsuda,Masahiro Miyauchi,Genki Kobayashi,Futoshi Matsumoto Catal. Sci. Technol., 2014,4, 1436-1445
Recommended suppliers
Amadis Chemical Company Limited
(CAS:1509-34-8)L-Allo-isoleucine
99%/99%
5g/10g
464.0/835.0